Cas no 31091-91-5 ( )

  structure
  structure
Product Name: 
CAS No:31091-91-5
MF:C5H10O2
MW:102.131701946259
CID:916359
PubChem ID:11699
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-2,2-dimethylpropanal
    • 2-(HYDROXYMETHYL)-2-METHYLPROPANAL
    • 2-(Hyroxymethyl)-2-methylpropanal
    • Pentaaldol
    • Q-200160
    • 2,2-dimethyl-3-hydroxy-propionaldehyde
    • 3-Hydroxy-2,2-dimethylpropanal #
    • SY107563
    • NS00034226
    • 2,2-Dimethyl-3-hydroxypropanal
    • 3-Hydroxy-2 pound not2-dimethylpropanal
    • DTXSID9027231
    • 2,2-Dimethyl-3-hydroxypropioaldehyde
    • NCIOpen2_005680
    • NSC-91821
    • Hydroxypivaldehyde
    • Propionaldehyde, 3-hydroxy-2,2-dimethyl-
    • Pentaldol
    • 2,2-DIMETHYL-3-HYDROXYPROPIONALDEHYDE, TECH.
    • 31091-91-5
    • SCHEMBL36074
    • 2,2-dimethyl-3-oxidanyl-propanal
    • AS-34997
    • Q27264584
    • 2,2-Dimethyl-beta-hydroxypropionaldehyde
    • Propanal, 2,2-dimethyl-3-hydroxy-
    • 2-(Hydroxymethyl)isobutyraldehyde
    • EINECS 209-895-4
    • 597-31-9
    • Hydroxypivalaldehyde
    • 2,2-Dimethyl-3-hydroxypropionaldehyde
    • 3-hydroxy-2,2-dimethyl-propionaldehyde
    • 3-hydroxy-2,2-dimethyl- propionaldehyde
    • 3-HYDROXY-2,2-DIMETHYLPROPIONALDEHYDE [HSDB]
    • EN300-108646
    • Hydracrylaldehyde, 2,2-dimethyl-
    • .ALPHA.,.ALPHA.-DIMETHYL-.BETA.-HYDROXYPROPIONALDEHYDE
    • 3-HYDROXY-2,2-DIMETHYLPROPIONALDEHYDE
    • 3-hydroxy-2,2-dimethylpropanaldehyde
    • SB85060
    • MFCD00006963
    • HSDB 5711
    • A832441
    • Propanal, 3-hydroxy-2,2-dimethyl-
    • UNII-6DK0IR9LLR
    • NSC91821
    • AKOS006240724
    • alpha,alpha-Dimethyl-beta-hydroxypropionaldehyde
    • 6DK0IR9LLR
    • 3-Hydroxypivalaldehyde
    •  
    • Inchi: 1S/C5H10O2/c1-5(2,3-6)4-7/h3,7H,4H2,1-2H3
    • InChI Key: JJMOMMLADQPZNY-UHFFFAOYSA-N
    • SMILES: OCC(C=O)(C)C

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 66.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 0.20380
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